Cas no 1806049-91-1 (Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806049-91-1
• MF: C₁₀H₇F₅N₂O₅
• MW: 330.165000200272
• CID: 4842498
• Update Time: 2025-05-22

Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H7F5N2O5/c1-21-6(18)3-4-2-5(17(19)20)9(22-10(13,14)15)16-7(4)8(11)12/h2,8H,3H2,1H3
• InChI Key： GNWQZOVWCKYLPK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)OC(F)(F)F)[N+](=O)[O-])CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• XLogP3: 2.6
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806049-91-1)

The compound Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806049-91-1) is a highly specialized pyridine derivative with significant applications in modern pharmaceutical research and agrochemical development. Its unique molecular structure, featuring difluoromethyl, nitro, and trifluoromethoxy functional groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficiency. The compound's nitro group and trifluoromethoxy moiety contribute to its reactivity, enabling diverse transformations in organic synthesis.

One of the most searched questions related to this compound is: "What are the applications of Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate in drug development?" Studies suggest its utility as a building block for kinase inhibitors and antimicrobial agents, leveraging its ability to modulate electronic properties in target molecules. Additionally, its agrochemical potential is being explored for designing next-generation pesticides with improved efficacy and lower toxicity.

The synthesis of Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate often involves multi-step heterocyclic chemistry techniques, including nitration and esterification reactions. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structural integrity. These processes are frequently discussed in scientific forums and patent literature, reflecting the compound's industrial relevance.

From an SEO perspective, keywords like "fluorinated pyridine derivatives", "nitro-containing heterocycles", and "trifluoromethoxy applications" are highly relevant to this topic. The compound's CAS number 1806049-91-1 is another critical identifier for researchers seeking precise technical data. Its role in high-throughput screening and medicinal chemistry further underscores its importance in cutting-edge scientific endeavors.

Environmental and regulatory considerations are also pivotal when working with Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate. Compliance with REACH and other global chemical regulations ensures safe handling and disposal. This aligns with the broader industry shift toward responsible innovation, a topic gaining traction in academic publications and corporate sustainability reports.

In conclusion, Methyl 2-(difluoromethyl)-5-nitro-6-(trifluoromethoxy)pyridine-3-acetate represents a fascinating intersection of chemical innovation and practical applications. Its versatility in pharmaceuticals and agrochemicals, combined with the rising interest in fluorine chemistry, positions it as a compound of enduring scientific and commercial interest. Future research will likely uncover even more uses for this multifaceted molecule.